Cas no 1572180-79-0 (Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade))

Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) Chemical and Physical Properties
Names and Identifiers
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- Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade)
- FolicAcidSulfosuccinimidylEsterSodiumSalt
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- Inchi: 1S/C23H22N8O11S.Na/c24-23-29-18-17(20(35)30-23)27-12(9-26-18)8-25-11-3-1-10(2-4-11)19(34)28-13(22(37)38)5-6-16(33)42-31-15(32)7-14(21(31)36)43(39,40)41;/h1-4,9,13-14,25H,5-8H2,(H,28,34)(H,37,38)(H,39,40,41)(H3,24,26,29,30,35);/q;+1/p-1
- InChI Key: VZYVGSKPAVAFKQ-UHFFFAOYSA-M
- SMILES: [Na+].C(ON1C(=O)CC(S(O)(=O)=O)C1=O)(=O)CCC(NC(C1=CC=C(NCC2=CN=C3C(C(NC(=N3)N)=O)=N2)C=C1)=O)C([O-])=O
Experimental Properties
- Melting Point: >145°C (dec.)
- Solubility: DMF (slightly)
Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Hygroscopic, -20?°C Freezer, Under inert atmosphere
Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
AN HUI ZE SHENG Technology Co., Ltd. | F680325-100mg |
(2s)-2-(4-(((2-amino-4-oxo-4,8-dihydropteridin-6-yl)methyl)amino)benzamido)-5-((2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy)-5-oxopentanoicacid,sodiumsalt |
1572180-79-0 | 100mg |
¥10560.00 | 2023-09-15 | ||
AN HUI ZE SHENG Technology Co., Ltd. | F680325-25mg |
(2s)-2-(4-(((2-amino-4-oxo-4,8-dihydropteridin-6-yl)methyl)amino)benzamido)-5-((2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy)-5-oxopentanoicacid,sodiumsalt |
1572180-79-0 | 25mg |
¥2880.00 | 2023-09-15 | ||
AN HUI ZE SHENG Technology Co., Ltd. | F680325-10mg |
(2s)-2-(4-(((2-amino-4-oxo-4,8-dihydropteridin-6-yl)methyl)amino)benzamido)-5-((2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy)-5-oxopentanoicacid,sodiumsalt |
1572180-79-0 | 10mg |
¥1320.00 | 2023-09-15 | ||
TRC | F680325-100mg |
Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) |
1572180-79-0 | 100mg |
$1068.00 | 2023-05-18 | ||
TRC | F680325-10mg |
Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) |
1572180-79-0 | 10mg |
$ 138.00 | 2023-09-07 | ||
TRC | F680325-50mg |
Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) |
1572180-79-0 | 50mg |
$552.00 | 2023-05-18 | ||
TRC | F680325-25mg |
Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) |
1572180-79-0 | 25mg |
$293.00 | 2023-05-18 | ||
AN HUI ZE SHENG Technology Co., Ltd. | F680325-50mg |
(2s)-2-(4-(((2-amino-4-oxo-4,8-dihydropteridin-6-yl)methyl)amino)benzamido)-5-((2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy)-5-oxopentanoicacid,sodiumsalt |
1572180-79-0 | 50mg |
¥5460.00 | 2023-09-15 |
Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade) Related Literature
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Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
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Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
Additional information on Folic Acid Sulfosuccinimidyl Ester Sodium Salt (Technical Grade)
Comprehensive Guide to Folic Acid Sulfosuccinimidyl Ester Sodium Salt (CAS No. 1572180-79-0) – Technical Grade Applications and Innovations
In the rapidly evolving field of biochemical research and pharmaceutical development, Folic Acid Sulfosuccinimidyl Ester Sodium Salt (CAS No. 1572180-79-0) has emerged as a critical reagent for conjugation and labeling applications. This technical grade compound is widely recognized for its role in facilitating the covalent attachment of folic acid to biomolecules, enabling targeted drug delivery, diagnostic imaging, and advanced bioconjugation strategies. Researchers and industry professionals are increasingly leveraging its unique properties to address challenges in cancer therapeutics, nanomedicine, and immunoassay development.
The sulfosuccinimidyl ester group in this compound provides exceptional reactivity with primary amines, making it a preferred choice for modifying proteins, peptides, and nanoparticles. Unlike conventional folic acid derivatives, this sodium salt formulation offers enhanced water solubility, which is crucial for biocompatibility and in vivo applications. Recent studies highlight its utility in FR-targeted therapies (folate receptor-targeted), particularly in ovarian and breast cancer research, where precision targeting minimizes off-site effects—a hot topic in personalized medicine discussions.
From an industrial perspective, the technical grade designation ensures cost-effective scalability without compromising performance for non-GMP applications. This aligns with growing demand for research-grade reagents that balance purity with affordability—a frequent search query among academic labs and startups. The compound’s stability profile also addresses common user concerns about ester hydrolysis and storage conditions, with optimized protocols now widely shared in bioconjugation forums.
Innovative applications continue to emerge, such as its incorporation into quantum dot labeling for cellular tracking and biosensor fabrication—areas trending in NIH grant proposals and biotech patent filings. The sodium counterion further differentiates this ester from analogous compounds by improving buffer compatibility in physiological pH ranges, a feature frequently queried in protocol optimization searches.
Quality assessment of Folic Acid Sulfosuccinimidyl Ester Sodium Salt typically involves HPLC purity verification and mass spectrometry characterization, with technical specifications often including >85% active ester content. These metrics cater to the pharmaceutical industry’s emphasis on reproducible conjugation efficiency, a key pain point in ADC (antibody-drug conjugate) development workflows. The compound’s UV-Vis absorption profile (λmax ~280nm) additionally supports real-time reaction monitoring—a technique gaining traction in lab automation circles.
Environmental and handling considerations reflect broader trends in green chemistry adoption. While not classified as hazardous, best practices recommend anhydrous DMSO as the preferred solvent to minimize decomposition—a tip frequently shared in research methodology papers. The growing emphasis on sustainable bioconjugation has also spurred interest in this reagent’s potential for solvent-free reactions under mild conditions.
As the scientific community prioritizes translational research, the demand for reliable folate conjugation tools like this ester continues to rise. Its compatibility with click chemistry approaches and multifunctional linker systems positions it at the intersection of cutting-edge theranostic development—addressing the dual need for diagnosis and treatment that dominates contemporary biomedical engineering literature.
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